(5-Cyclopropoxy-2-fluorophenyl)(methyl)sulfane
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Overview
Description
(5-Cyclopropoxy-2-fluorophenyl)(methyl)sulfane is a chemical compound with the molecular formula C10H11FOS and a molecular weight of 198.26 g/mol . It is primarily used for research and development purposes in various fields of chemistry and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5-Cyclopropoxy-2-fluorophenyl)(methyl)sulfane involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The specific synthetic routes and reaction conditions are typically proprietary and may vary depending on the desired purity and yield .
Industrial Production Methods
Industrial production methods for this compound are not widely documented, as the compound is mainly used for research purposes. standard industrial practices for similar compounds involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
(5-Cyclopropoxy-2-fluorophenyl)(methyl)sulfane can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides and sulfones.
Reduction: Reduction reactions can convert the compound to its corresponding thiol.
Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions .
Major Products Formed
The major products formed from these reactions include sulfoxides, sulfones, thiols, and substituted derivatives of the original compound .
Scientific Research Applications
(5-Cyclopropoxy-2-fluorophenyl)(methyl)sulfane has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (5-Cyclopropoxy-2-fluorophenyl)(methyl)sulfane involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, leading to changes in their activity and subsequent biological effects. The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to (5-Cyclopropoxy-2-fluorophenyl)(methyl)sulfane include:
- (5-Cyclopropoxy-2-chlorophenyl)(methyl)sulfane
- (5-Cyclopropoxy-2-bromophenyl)(methyl)sulfane
- (5-Cyclopropoxy-2-iodophenyl)(methyl)sulfane
Uniqueness
The uniqueness of this compound lies in its specific chemical structure, which imparts distinct reactivity and properties compared to its analogs. The presence of the fluorine atom can influence the compound’s electronic properties and reactivity, making it valuable for specific research applications .
Properties
Molecular Formula |
C10H11FOS |
---|---|
Molecular Weight |
198.26 g/mol |
IUPAC Name |
4-cyclopropyloxy-1-fluoro-2-methylsulfanylbenzene |
InChI |
InChI=1S/C10H11FOS/c1-13-10-6-8(4-5-9(10)11)12-7-2-3-7/h4-7H,2-3H2,1H3 |
InChI Key |
ANTDWRSLXYZYTM-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=C(C=CC(=C1)OC2CC2)F |
Origin of Product |
United States |
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